Cas no 942474-70-6 (1-[4-(Methylsulfonyl)-2-nitrophenyl]piperidine-4-carboxylic acid)

• Product Name: 1-[4-(Methylsulfonyl)-2-nitrophenyl]piperidine-4-carboxylic acid
• CAS No: 942474-70-6
• MF: C₁₃H₁₆N₂O₆S
• MW: 328.340942382813
• CID: 4720872
• Update Time: 2025-06-11

1-[4-(Methylsulfonyl)-2-nitrophenyl]piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Methylsulfonyl)-2-nitrophenyl]piperidine-4-carboxylic acid
• 1-[4-(methylsulphonyl)-2-nitrophenyl]piperidine-4-carboxylic acid
• 1-(4-(Methylsulfonyl)-2-nitrophenyl)piperidine-4-carboxylic acid
• OR8397
• A841039
• 1-(4-methylsulfonyl-2-nitrophenyl)-4-piperidinecarboxylic acid
• 1-(4-methanesulfonyl-2-nitrophenyl)piperidine-4-carboxylic acid
• 1-(4-methylsulfonyl-2-nitro-phenyl)piperidine-4-carboxylic acid

• Inchi： 1S/C13H16N2O6S/c1-22(20,21)10-2-3-11(12(8-10)15(18)19)14-6-4-9(5-7-14)13(16)17/h2-3,8-9H,4-7H2,1H3,(H,16,17)
• InChI Key： JBCMVXATWYBDHW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C=1)[N+](=O)[O-])N1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 530
• Topological Polar Surface Area: 129

Experimental Properties

• Melting Point: 198-199°C

1-[4-(Methylsulfonyl)-2-nitrophenyl]piperidine-4-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-[4-(Methylsulfonyl)-2-nitrophenyl]piperidine-4-carboxylic acid

Comprehensive Overview of 1-[4-(Methylsulfonyl)-2-nitrophenyl]piperidine-4-carboxylic acid (CAS No. 942474-70-6)

1-[4-(Methylsulfonyl)-2-nitrophenyl]piperidine-4-carboxylic acid (CAS No. 942474-70-6) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their role in drug discovery and medicinal chemistry. The presence of both methylsulfonyl and nitrophenyl groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its applications for targeting specific enzymes or receptors due to its unique structural features.

In recent years, the demand for piperidine-based compounds has surged, driven by their utility in developing central nervous system (CNS) therapeutics and anti-inflammatory agents. The compound 942474-70-6 has garnered attention for its potential role in modulating biological pathways, particularly those involving signal transduction and protein-protein interactions. Its carboxylic acid moiety further enhances its reactivity, making it a valuable building block for peptide coupling and other synthetic transformations.

One of the most frequently searched questions related to this compound is: "What are the applications of 1-[4-(Methylsulfonyl)-2-nitrophenyl]piperidine-4-carboxylic acid in drug discovery?" The answer lies in its ability to serve as a scaffold for designing novel inhibitors or activators. For instance, its nitrophenyl group can participate in hydrogen bonding and π-π stacking, which are critical for binding to biological targets. Additionally, the methylsulfonyl group can improve solubility and bioavailability, addressing a common challenge in small-molecule drug development.

Another hot topic in the scientific community is the use of computational chemistry to predict the properties of 942474-70-6. Advanced tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are being employed to explore its interactions with proteins. These techniques help researchers optimize the compound's structure for enhanced efficacy and reduced side effects, aligning with the growing trend of rational drug design.

The synthesis of 1-[4-(Methylsulfonyl)-2-nitrophenyl]piperidine-4-carboxylic acid typically involves multi-step organic reactions, including nitration, sulfonylation, and piperidine ring formation. These processes require precise control of reaction conditions to ensure high yield and purity. Given the increasing focus on green chemistry, researchers are also exploring eco-friendly alternatives for its production, such as catalytic methods and solvent-free reactions.

From an SEO perspective, keywords like "piperidine-4-carboxylic acid derivatives", "methylsulfonyl nitrophenyl compounds", and "CAS 942474-70-6 applications" are highly relevant. These terms reflect the interests of chemists, pharmacologists, and material scientists who are actively searching for information on this compound. By addressing these queries, this article aims to provide a comprehensive resource that bridges the gap between academic research and industrial applications.

In conclusion, 1-[4-(Methylsulfonyl)-2-nitrophenyl]piperidine-4-carboxylic acid (CAS No. 942474-70-6) represents a promising candidate for advancing medicinal chemistry and biochemical research. Its unique structural attributes and potential applications in drug discovery make it a subject of ongoing investigation. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in the development of next-generation therapeutics.